Cas no 380348-93-6 (ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate)

• Product Name: ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate
• CAS No: 380348-93-6
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5446894
• PubChem ID: 2384817
• Update Time: 2025-10-11

ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• SR-01000031975-1
• Z56823035
• SR-01000031975
• ethyl 2-[3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylidene]acetate
• 380348-93-6
• EN300-1191915
• ethyl (2E)-2-(3-formyl-2-morpholin-4-ylcyclopent-2-en-1-ylidene)acetate
• Ethyl 2-[3-formyl-2-(4-morpholinyl)-2-cyclopenten-1-ylidene]acetate
• ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate

• Inchi： 1S/C14H19NO4/c1-2-19-13(17)9-11-3-4-12(10-16)14(11)15-5-7-18-8-6-15/h9-10H,2-8H2,1H3
• InChI Key： LOOLZKIIGRXISL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=C1CCC(C=O)=C1N1CCOCC1

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.3±45.0 °C(Predicted)
• pka: 1.83±0.20(Predicted)

Additional information on ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate

Comprehensive Analysis of Ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate (CAS No. 380348-93-6)

In the realm of organic chemistry and pharmaceutical research, ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate (CAS No. 380348-93-6) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its cyclopentenylidene core and morpholine substitution, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for keywords like "synthesis of ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate" or "CAS 380348-93-6 applications", reflecting its growing relevance in drug discovery and material science.

The molecular structure of ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate combines a formyl group, a morpholine ring, and an ester functionality, making it a valuable scaffold for designing bioactive molecules. Recent studies highlight its role in the development of kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. Queries such as "morpholine derivatives in drug design" or "cyclopentenylidene acetate synthesis" underscore the compound's intersection with cutting-edge research.

From a synthetic perspective, CAS 380348-93-6 is often synthesized via Knoevenagel condensation or Pd-catalyzed cross-coupling, methods frequently explored in organic chemistry forums. Its electron-rich enone system allows for diverse functionalization, catering to demands for customized heterocycles. SEO-optimized terms like "ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate supplier" or "CAS 380348-93-6 price" indicate commercial interest, particularly among suppliers of fine chemicals.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling of ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate is essential to ensure workplace safety. Searches for "green synthesis of morpholine derivatives" or "biodegradable ester compounds" reflect the industry's shift toward sustainable practices. This aligns with global initiatives to reduce the ecological footprint of chemical manufacturing.

In conclusion, ethyl 2-3-formyl-2-(morpholin-4-yl)cyclopent-2-en-1-ylideneacetate (CAS No. 380348-93-6) exemplifies innovation in modern chemistry. Its multifaceted applications—from pharmaceuticals to agrochemicals—coupled with its synthetic adaptability, position it as a compound of enduring scientific and industrial value. As research evolves, so too will its role in addressing complex challenges in health and technology.